Cas no 1190009-29-0 (1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride)

• Product Name: 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride
• CAS No: 1190009-29-0
• MF: C₁₅H₂₂ClF₃N₂O
• MW: 338.796193599701
• MDL: MFCD11040525
• CID: 4776473
• Update Time: 2025-05-20

1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-AMINO-3-PHENYLPROPAN-2-YL)-4-(TRIFLUOROMETHYL)PIPERIDIN-4-OL HCL
• 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride
• AR2816

• MDL： MFCD11040525
• Inchi： 1S/C15H21F3N2O.ClH/c16-15(17,18)14(21)6-8-20(9-7-14)13(11-19)10-12-4-2-1-3-5-12;/h1-5,13,21H,6-11,19H2;1H
• InChI Key： XSSGRASKOHZPQR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CCN(C(CN)CC2C=CC=CC=2)CC1)O)(F)F

Computed Properties

• Exact Mass: 338.137
• Monoisotopic Mass: 338.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5

Experimental Properties

• Color/Form: Solid

1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride

Introduction to 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride (CAS No. 1190009-29-0)

1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride, identified by its CAS number 1190009-29-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an amino-substituted phenylpropyl side chain, contribute to its unique pharmacological profile and make it a subject of interest for further investigation.

The trifluoromethyl group is a key structural moiety in many pharmaceutical compounds, known for its ability to enhance metabolic stability, binding affinity, and overall bioavailability. In the context of 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride, this group likely plays a crucial role in modulating the compound's interaction with biological targets. Additionally, the amino-substituted phenylpropyl side chain introduces a potential site for hydrogen bonding and other non-covalent interactions, which are essential for receptor binding and drug efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The combination of the trifluoromethyl group and the phenylpropyl side chain in 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride suggests that this compound may exhibit properties such as improved solubility, reduced lipophilicity, and enhanced target specificity. These characteristics are particularly valuable in the development of drugs that require precise targeting to minimize off-target effects and improve therapeutic outcomes.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural complexity of 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride makes it an ideal candidate for these approaches. By leveraging computational methods, researchers can predict how this molecule might interact with various biological targets, such as enzymes and receptors, thereby facilitating the identification of potential therapeutic applications.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their potential as monoamine oxidase (MAO) inhibitors, which are used to treat conditions such as depression and Parkinson's disease. The presence of the trifluoromethyl group in 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride could enhance its inhibitory activity against MAO enzymes, making it a viable candidate for further development in this therapeutic area.

Furthermore, the compound's structural features may also make it useful in addressing other neurological conditions characterized by dysregulation of neurotransmitter systems. For instance, its ability to modulate receptor activity could be exploited to develop treatments for cognitive disorders or neurodegenerative diseases. Ongoing research in this field aims to uncover new mechanisms by which piperidine derivatives can be harnessed to improve patient outcomes.

The synthesis of 1-(1-Amino-3-phenylpropan-2-yl)-4-(trifluoromethyl)piperidin-4-ol hydrochloride represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to introduce the desired structural elements while maintaining high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, may be employed to achieve optimal results.

Quality control and analytical characterization are critical steps in ensuring the integrity of pharmaceutical compounds like 1-(1-Amino-3-phenylpropan -2 - yl)-4 -( trif luoro me th yl ) - p ip e rid ine - 4 - ol hy dro ch lor ide ( CAS No . 1190009 - 29 - 0 ) . Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and assess purity. These analytical methods provide essential data that supports further pharmacological evaluation.

The potential therapeutic applications of 1-(1-Amino -3 - phen yl pro pan - 2 - yl ) - 4 -( trif luoro me th yl ) - p ip e rid ine - 4 - ol hy dro ch lor ide extend beyond neurological disorders. Preliminary studies suggest that this compound may also exhibit anti-inflammatory properties, making it relevant for conditions such as rheumatoid arthritis or inflammatory bowel disease. The ability of piperidine derivatives to modulate inflammatory pathways is an active area of research, with several compounds currently under investigation.

In conclusion, 1 -( 1 - A mino - 3 - phen yl pro pan - 2 - yl ) - 4 -( trif luoro me th yl ) - p ip e rid ine - 4 - ol hy dro ch lor ide ( CAS No . 1190009 - 29 - 0 ) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups positions it as a promising candidate for further research into treating neurological disorders, inflammation-related conditions, and other diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, this compound will undoubtedly play a vital role in advancing drug discovery efforts worldwide.